1-(2-Fluorophenyl)-3-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)urea

• IUPAC Name: 1-(2-fluorophenyl)-3-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]urea
• InChI: InChI=1S/C18H22FN3OS/c19-15-4-1-2-5-16(15)21-18(23)20-9-12-22-10-7-14(8-11-22)17-6-3-13-24-17/h1-6,13-14H,7-12H2,(H2,20,21,23)
• InChI Key: GCIQQRFPIWJOPN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CS2)CCNC(=O)NC3=CC=CC=C3F
• Molecular Formula: C18H22FN3OS
• Molecular Weight: 347.5 g/mol

Description

1-(2-Fluorophenyl)-3-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)urea, also known as TAK-659, is a small molecule inhibitor that targets the Bruton's tyrosine kinase (BTK) enzyme. BTK plays a crucial role in the signaling pathways of B cells, which are involved in the immune response. TAK-659 has shown promising results in preclinical studies for the treatment of various B cell malignancies and autoimmune diseases.

Scientific Research Applications

• Potential Anti-Trypanosomal Activity : One study synthesized analogues of 1-(2-Fluorophenyl)-3-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)urea and tested their activity against Trypanosoma brucei, the pathogen causing human African trypanosomiasis. Some derivatives showed significant potency against the parasite (Patrick et al., 2016).

• Antibacterial Applications : Another study focused on the synthesis of derivatives to target Mycobacterium tuberculosis DNA gyrase enzyme. These derivatives showed promising antibacterial activities, highlighting their potential as antibacterial agents (Bobesh et al., 2014).

• Neurological Applications : Derivatives of 1-(2-Fluorophenyl)-3-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)urea were studied for their potential as serotonin 5-HT2 antagonists, which could be relevant in the treatment of neurological disorders (Andersen et al., 1992).

• Antihypertensive Potential : Research into 1-aralkyl-4-ureidopiperidines, related to the target compound, demonstrated their potential as potent antihypertensive agents, indicating their possible application in cardiovascular medicine (Archibald et al., 1980).

• Acetylcholinesterase Inhibition : Some studies synthesized flexible derivatives and evaluated them for antiacetylcholinesterase activity, suggesting their use in treating conditions like Alzheimer's disease (Vidaluc et al., 1995).

• Material Science Applications : Research into substituted thiophenes, which are structurally similar to the target compound, showed a wide range of applications in material science, including their use in solar cells and sensors (Nagaraju et al., 2018).

• In Vivo Efficacy Studies : Another study synthesized urea inhibitors of soluble epoxide hydrolase and investigated their efficacy in vivo, contributing to the understanding of how such compounds behave in biological systems (Rose et al., 2010).